6-[3-(Trifluoromethyl)anilino]pyridin-1-ium-3-sulfonate

• Molecular Formula: C12H9F3N2O3S
• Molecular Weight: 318.27 g/mol
• IUPAC Name: 6-[3-(trifluoromethyl)anilino]pyridine-3-sulfonic acid
• InChI: InChI=1S/C12H9F3N2O3S/c13-12(14,15)8-2-1-3-9(6-8)17-11-5-4-10(7-16-11)21(18,19)20/h1-7H,(H,16,17)(H,18,19,20)
• InChI Key: SUPVWUBEQKBRJF-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)NC2=NC=C(C=C2)S(=O)(=O)O)C(F)(F)F
• Canonical SMILES: C1=CC(=CC(=C1)NC2=[NH+]C=C(C=C2)S(=O)(=O)[O-])C(F)(F)F

Description

6-[3-(Trifluoromethyl)anilino]pyridin-1-ium-3-sulfonate, also known as TPPS, is a fluorescent dye that has gained significant attention in scientific research due to its unique properties. It is a water-soluble dye that emits red light when excited by blue or green light. TPPS has been widely used in various fields of research, including biology, chemistry, and materials science, due to its ability to detect and monitor various biological and chemical processes.

Mechanism of Action

The mechanism of action of 6-[3-(Trifluoromethyl)anilino]pyridin-1-ium-3-sulfonate involves the interaction of the dye with biological molecules. When excited by blue or green light, this compound emits red light, allowing researchers to monitor the movement and behavior of biological molecules in real-time. The dye is also able to bind to specific molecules, allowing for the detection and quantification of these molecules in biological samples.
Biochemical and Physiological Effects:
This compound has been shown to have minimal biochemical and physiological effects on living organisms. It is non-toxic and non-carcinogenic, making it a safe and reliable tool for scientific research. However, it is important to note that the concentration of this compound used in experiments should be carefully controlled to avoid any potential adverse effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-[3-(Trifluoromethyl)anilino]pyridin-1-ium-3-sulfonate is its high sensitivity and specificity for detecting biological molecules. It is also relatively easy to use and can be incorporated into a wide range of experimental protocols. However, this compound does have some limitations, including its susceptibility to photobleaching and its limited ability to penetrate certain types of biological membranes.

Future Directions

There are many potential future directions for the use of 6-[3-(Trifluoromethyl)anilino]pyridin-1-ium-3-sulfonate in scientific research. One area of interest is the development of new methods for the detection and quantification of biological molecules using this compound. Another area of research is the use of this compound in the development of new imaging techniques for studying cellular processes. Additionally, the use of this compound in the development of new materials with unique optical properties is an area of growing interest. Overall, this compound has the potential to play an important role in advancing our understanding of biological and chemical processes.

Synthesis Methods

The synthesis of 6-[3-(Trifluoromethyl)anilino]pyridin-1-ium-3-sulfonate involves the reaction of 6-chloropyridin-3-amine with trifluoromethylaniline in the presence of a strong base such as potassium carbonate. The resulting intermediate is then treated with sodium sulfite to yield the final product, this compound. The synthesis of this compound is a relatively simple and straightforward process, making it easily accessible to researchers.

Scientific Research Applications

6-[3-(Trifluoromethyl)anilino]pyridin-1-ium-3-sulfonate has a wide range of applications in scientific research. It has been used as a fluorescent probe to detect the presence of various biological molecules, including proteins, nucleic acids, and lipids. This compound has also been used to study the structure and function of biological membranes, as well as the dynamics of cellular processes such as endocytosis and exocytosis.